3-(4-Methylphenyl)-6-phenyl-1,2,4-triazine

• CAS No.: 33063-18-2
• Molecular Formula: C16H13N3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: 3-(4-methylphenyl)-6-phenyl-1,2,4-triazine
• InChI: InChI=1S/C16H13N3/c1-12-7-9-14(10-8-12)16-17-11-15(18-19-16)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key: UZJJQPKKLRPFOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC=C(N=N2)C3=CC=CC=C3

Description

3-(4-Methylphenyl)-6-phenyl-1,2,4-triazine is an organic compound that belongs to the class of triazines Triazines are heterocyclic compounds containing three nitrogen atoms in a six-membered ring This particular compound is characterized by the presence of a 4-methylphenyl group and a phenyl group attached to the triazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methylphenyl)-6-phenyl-1,2,4-triazine typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 4-methylbenzohydrazide with benzaldehyde in the presence of a suitable catalyst. The reaction mixture is heated to facilitate the formation of the triazine ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(4-Methylphenyl)-6-phenyl-1,2,4-triazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The triazine ring can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Substitution reactions may involve reagents like halogens, alkylating agents, and nucleophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted triazine derivatives.

Scientific Research Applications

3-(4-Methylphenyl)-6-phenyl-1,2,4-triazine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(4-Methylphenyl)-6-phenyl-1,2,4-triazine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 3-(4-Methylphenyl)-1,2,4-triazine
• 6-Phenyl-1,2,4-triazine
• 4-Methylphenyl-1,2,4-triazine

Uniqueness

3-(4-Methylphenyl)-6-phenyl-1,2,4-triazine is unique due to the presence of both 4-methylphenyl and phenyl groups, which confer distinct chemical and physical properties